Cas no 10463-84-0 (1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-)
10463-84-0 structure
Product Name:1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-
CAS No:10463-84-0
MF:C17H15O7
MW:331.296805620193
CID:118620
PubChem ID:159287
Update Time:2025-04-18
1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-
- 2-(4-hydroxy-3,5-dimethoxyphenyl)chromenylium-3,5,7-triol
- malvidin
- 3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenium
- 3',5'-Dimethoxy-3,4',5,7-tetrahydroxyflavylium acid anion
- Benzopyrylium, 3 5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-
- Benzopyrylium, 3 5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-, acid anion
- BRN 1691742
- Flavylium, 3,4',5,7-tetrahydroxy-3',5'-dimethoxy-, acid anion
- C065861
- 3,5,7,4'-Tetrahydroxy-3',5'-dimethoxyflavylium
- CHEMBL255753
- C08716
- Q137220
- CHEBI:6674
- 10463-84-0
- SCHEMBL21739
- LMPK12010004
- BDBM50347138
- DTXSID30146622
- NS00003033
- .malvidin
-
- Inchi： 1S/C17H14O7/c1-22-14-3-8(4-15(23-2)16(14)21)17-12(20)7-10-11(19)5-9(18)6-13(10)24-17/h3-7H,1-2H3,(H3-,18,19,20,21)/p+1
- InChI Key： KZMACGJDUUWFCH-UHFFFAOYSA-O
- SMILES： [O+]1C2C=C(C=C(C=2C=C(C=1C1C=C(C(=C(C=1)OC)O)OC)O)O)O
Computed Properties
- Exact Mass: 331.08175
- Monoisotopic Mass: 331.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 110.68
- LogP: 3.22050
1-Benzopyrylium,3,5,7-trihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)- Related Literature
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Eleonora Cremonini,Angela Mastaloudis,Shelly N. Hester,Sandra V. Verstraeten,Maureen Anderson,Steven M. Wood,Andrew L. Waterhouse,Cesar G. Fraga,Patricia I. Oteiza Food Funct. 2017 8 2915
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Fang Liu,Allen D. Smith,Thomas T. Y. Wang,Quynhchi Pham,Lumei Cheung,Haiyan Yang,Robert W. Li Food Funct. 2023 14 1048
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Ana Fernandes,Natércia F. Brás,Nuno Mateus,Victor de Freitas New J. Chem. 2015 39 2602
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4. Structure of new anthocyanin-derived wine pigmentsHélène Fulcrand,Paulo-Jorge Cameira dos Santos,Pascale Sarni-Manchado,Véronique Cheynier,Jean Favre-Bonvin J. Chem. Soc. Perkin Trans. 1 1996 735
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5. CCIII.—A synthesis of pyrylium salts of anthocyanidin type. Part XVIII. A synthesis of malvidin chlorideWilliam Bradley,Robert Robinson J. Chem. Soc. 1928 1541
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